3,4-Dichloro-2-fluorobenzenesulfonyl chloride
Overview
Description
3,4-Dichloro-2-fluorobenzenesulfonyl Chloride is a compound with the molecular formula C6H2Cl3FO2S . It is manufactured from o-dichlorobenzene and chlorosulfuric acid and is used as an inexpensive acylating agent .
Synthesis Analysis
The synthesis of 3,4-Dichloro-2-fluorobenzenesulfonyl Chloride involves the reaction of o-dichlorobenzene with chlorosulfuric acid . It is a useful reagent for organic synthesis .Molecular Structure Analysis
The molecular structure of 3,4-Dichloro-2-fluorobenzenesulfonyl Chloride consists of six carbon atoms, two hydrogen atoms, three chlorine atoms, one fluorine atom, two oxygen atoms, and one sulfur atom .Chemical Reactions Analysis
3,4-Dichloro-2-fluorobenzenesulfonyl Chloride is involved in electrophilic aromatic substitution reactions . The key step in these reactions is the attack of an electrophile at carbon to form a cationic intermediate .Physical And Chemical Properties Analysis
3,4-Dichloro-2-fluorobenzenesulfonyl Chloride is a clear colorless to light yellow liquid . It has a molecular weight of 263.5 .Scientific Research Applications
Bioconjugation and Solid Support Activation
- 3,4-Dichloro-2-fluorobenzenesulfonyl chloride has been utilized in activating hydroxyl groups of polymeric carriers for covalent attachment of biological materials, such as enzymes and antibodies. This activation is particularly effective due to the strong electron-withdrawing properties of its constituents, allowing for rapid reactions and forming active sites on solid supports like functionalized microspheres and Sepharose beads, facilitating bioconjugation with excellent retention of biological function (Chang et al., 1992).
Synthetic Chemistry
- In synthetic chemistry, this compound is used as an intermediate in the preparation of diverse chemicals. For instance, it serves as a precursor in the synthesis of key intermediates for pesticides and herbicides, as demonstrated in the production of methyl 5-amino-2-chloro-4-fl~orophenylthioacetate (Du et al., 2005). Additionally, it's used in synthesizing various substituted benzenesulfonyl chlorides with potential applications in herbicides (Cremlyn & Cronje, 1979).
Mechanism of Action
- During this process, an electrophile (such as the nitronium ion, NO₂⁺) attacks the aromatic ring, leading to the formation of a positively charged benzenonium intermediate. This intermediate is no longer aromatic but contains four π electrons delocalized over five carbon nuclei, with the sixth carbon atom saturated with sp³ hybrid bonds .
Target of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,4-dichloro-2-fluorobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3FO2S/c7-3-1-2-4(13(9,11)12)6(10)5(3)8/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUAHVTMTOIMPJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1S(=O)(=O)Cl)F)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601237357 |
Source
|
| Record name | Benzenesulfonyl chloride, 3,4-dichloro-2-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601237357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-2-fluorobenzenesulfonyl chloride | |
CAS RN |
1803718-50-4 |
Source
|
| Record name | Benzenesulfonyl chloride, 3,4-dichloro-2-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803718-50-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonyl chloride, 3,4-dichloro-2-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601237357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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